Cas no 1805149-08-9 (4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde
• CAS No: 1805149-08-9
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897146
• Update Time: 2025-09-27

4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-8-4(3-13)6(7(9)10)5(2-11-8)12(14)15/h2-3,7H,1H3
• InChI Key： NJAUBDNVCQMJCL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde

Recent Advances in the Application of 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde (CAS: 1805149-08-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde (CAS: 1805149-08-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic aldehyde, characterized by its difluoromethyl and nitro substituents, exhibits unique reactivity that makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases.

Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, where its electron-withdrawing groups facilitate nucleophilic aromatic substitution reactions. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing potent and selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The difluoromethyl group in particular was found to enhance metabolic stability while maintaining target affinity.

In synthetic methodology development, researchers have exploited the reactivity of the aldehyde functionality in 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde to create diverse molecular architectures. A recent Nature Communications article detailed its use in multicomponent reactions to generate pyrido[3,4-d]pyrimidine derivatives with significant antimicrobial activity against drug-resistant bacterial strains.

The compound's mechanism of action in various biological contexts has been the subject of several investigations. Structural biology studies using X-ray crystallography have revealed that derivatives of this compound can induce unique conformational changes in target proteins, potentially explaining their high selectivity profiles. This property makes 1805149-08-9 particularly valuable for developing targeted therapies with reduced off-target effects.

From a pharmaceutical development perspective, recent pharmacokinetic studies of derivatives based on this scaffold have shown favorable drug-like properties, including acceptable oral bioavailability and blood-brain barrier penetration in animal models. These findings, published in recent issues of European Journal of Medicinal Chemistry, suggest potential applications in central nervous system disorders.

Ongoing research is exploring the use of 4-(Difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxaldehyde in PROTAC (Proteolysis Targeting Chimera) development, leveraging its ability to form stable interactions with target proteins while allowing conjugation to E3 ligase ligands. Early results indicate promise in degrading traditionally "undruggable" targets in oncology.

As the field of chemical biology continues to evolve, the versatility of 1805149-08-9 as a synthetic intermediate and its demonstrated biological activities position it as an important tool for drug discovery. Future research directions likely include further exploration of its structure-activity relationships and applications in emerging therapeutic modalities.